Cas no 2171673-15-5 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanoyl-2-methylpyrrolidine-2-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanoyl-2-methylpyrrolidine-2-carboxylic acid
• CAS No: 2171673-15-5
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5978153
• PubChem ID: 165554270
• Update Time: 2025-11-05

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanoyl-2-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanoyl-2-methylpyrrolidine-2-carboxylic acid
• EN300-1546331
• 2171673-15-5
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylhexanoyl]-2-methylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-18(2)13-14-24(25(31)30-16-8-15-28(30,3)26(32)33)29-27(34)35-17-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,18,23-24H,8,13-17H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： NSYLNILUUILDPN-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC1(C(=O)O)C

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanoyl-2-methylpyrrolidine-2-carboxylic acid

Exploring the Properties and Applications of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanoyl-2-methylpyrrolidine-2-carboxylic acid

The compound with CAS No. 2171673-15-5, known as 1-2-{(9H-fluoren-9-yl)methoxycarbonylamino}-5-methylhexanoyl-2-methylpyrrolidine-2-carboxylic acid, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hexanoyl chain, and a methyl-substituted pyrrolidine ring. The combination of these structural elements makes it a versatile building block in organic synthesis, particularly in peptide chemistry and drug development.

Recent studies have highlighted the importance of Fmoc groups in protecting amino functionalities during peptide synthesis. The Fmoc group is widely used due to its stability under basic conditions and its ability to be easily removed under acidic conditions, making it ideal for solid-phase peptide synthesis (SPPS). In the context of this compound, the presence of the Fmoc group ensures that the amino functionality remains protected during intermediate steps of synthesis, allowing for precise control over the reaction pathway.

The hexanoyl chain in this molecule introduces additional flexibility and hydrophobicity, which can be advantageous in designing bioactive molecules. This chain can potentially influence the molecule's solubility, permeability, and interaction with biological membranes. Recent research has emphasized the role of hydrophobic moieties in enhancing drug delivery efficiency, particularly in targeting specific cellular compartments.

The methyl-substituted pyrrolidine ring contributes to the molecule's stability and rigidity. Pyrrolidine derivatives are known for their ability to form stable structures, which can be critical in maintaining the integrity of larger molecular frameworks. This structural feature also enhances the molecule's compatibility with various synthetic strategies, including those involving ring-opening or ring-closing reactions.

From a synthetic perspective, this compound can be prepared through a multi-step process involving nucleophilic acyl substitution, coupling reactions, and protection/deprotection strategies. The use of advanced coupling agents, such as HATU or EDC, along with appropriate activating agents like DMAP, has been shown to improve reaction efficiency and yield high-purity products. Recent advancements in catalytic asymmetric synthesis have also opened new avenues for constructing chiral centers within such molecules, further expanding their potential applications.

In terms of applications, this compound holds promise in several areas. Its structure suggests potential use as an intermediate in peptide synthesis, where it could serve as a precursor for more complex polypeptides or proteins. Additionally, its unique combination of functional groups makes it a candidate for designing bioconjugates or drug delivery systems. For instance, the Fmoc group could be utilized to control drug release profiles by incorporating stimuli-responsive elements into the molecule.

Recent research has also explored the use of similar compounds in medicinal chemistry for developing small molecule inhibitors targeting specific enzymes or receptors. The ability to modulate the molecule's physicochemical properties through strategic substitutions or additions could lead to novel therapeutic agents with improved efficacy and reduced side effects.

Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into how such molecules interact with biological targets at the atomic level. These studies have revealed that the spatial arrangement of functional groups significantly influences binding affinity and selectivity. By leveraging these findings, chemists can design more effective molecules tailored to specific biological targets.

In conclusion, 1-2-{(9H-fluoren-9-yl)methoxycarbonylamino}-5-methylhexanoyl-2-methylpyrrolidine-2-carboxylic acid represents a valuable addition to the arsenal of tools available for modern organic synthesis. Its unique structure combines protective functionalities with versatile hydrophobic and rigid elements, making it suitable for a wide range of applications in peptide chemistry, drug development, and materials science. As research continues to uncover new synthetic strategies and biological insights, this compound is poised to play an increasingly important role in advancing both academic and industrial efforts in these fields.